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Compound of Interest

Compound Name: N-propylpropanamide
CAS No.: 3217-86-5
Cat. No.: B3051226
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and detailed characterization
of N-propylpropanamide, a valuable amide for various research and development
applications.

Synthesis of N-propylpropanamide

N-propylpropanamide can be effectively synthesized through several established methods.
Two common and reliable approaches are detailed below: the reaction of propanoyl chloride
with n-propylamine (Schotten-Baumann reaction) and the direct coupling of propanoic acid with
n-propylamine using a carbodiimide coupling agent.

Synthesis via Acyl Chloride (Schotten-Baumann
Reaction)

This method involves the acylation of n-propylamine with propanoyl chloride in the presence of
a base to neutralize the hydrochloric acid byproduct.
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Reaction Scheme:
CH3CH2COCI + CH3CH2CH2NH2 + NaOH - CH3CH2CONHCH2CH2CHs + NaCl + H20

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
dropping funnel, dissolve n-propylamine (1.0 eq) in a suitable solvent such as
dichloromethane (DCM) or diethyl ether. Cool the flask in an ice bath to 0-5 °C.

o Base Addition: Prepare a solution of sodium hydroxide (1.1 eq) in water and add it to the
reaction mixture.

¢ Acyl Chloride Addition: Add propanoyl chloride (1.05 eq), dissolved in the same solvent,
dropwise to the stirred solution over a period of 30-60 minutes, maintaining the temperature
below 10 °C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for an additional 2-4 hours.

o Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with dilute hydrochloric acid (to remove unreacted amine), saturated sodium bicarbonate
solution (to remove unreacted acyl chloride and acid), and brine.

« Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude N-propylpropanamide. Further purification can
be achieved by vacuum distillation.

Synthesis via Carboxylic Acid (DCC Coupling)

This method facilitates the direct formation of the amide bond between propanoic acid and n-
propylamine using dicyclohexylcarbodiimide (DCC) as a coupling agent.

Reaction Scheme:

CH3CH2COOH + CH3CH2CH2NHz + DCC — CHsCH2CONHCH2CH2CH:s + Dicyclohexylurea
(DCU)

e Reaction Setup: In a 250 mL round-bottom flask, dissolve propanoic acid (1.0 eq) and n-
propylamine (1.0 eq) in a suitable anhydrous solvent like dichloromethane (DCM) or
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tetrahydrofuran (THF).

o DCC Addition: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.1 eq) in the
same solvent dropwise to the reaction mixture.

o Reaction: Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 12-24
hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

o Workup: Filter off the DCU precipitate and wash it with a small amount of the solvent.

 Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in a
suitable organic solvent like ethyl acetate and wash it sequentially with dilute hydrochloric
acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous
sodium sulfate, filter, and evaporate the solvent to obtain N-propylpropanamide.

Characterization of N-propylpropanamide

Thorough characterization is essential to confirm the identity and purity of the synthesized N-
propylpropanamide.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-propylpropanamide is presented
in the table below.
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Property Value Reference(s)
Molecular Formula CeH13NO [1]

Molecular Weight 115.17 g/mol [1]
Appearance Colorless liquid or solid

Boiling Point 216.9 °C at 760 mmHg

Melting Point Not available

Density 0.862 g/cm?3

Refractive Index 1.415

Soluble in water and common
Solubility organic solvents like ethanol

and chloroform.

Spectroscopic Data

Spectroscopic analysis provides detailed structural information about the N-
propylpropanamide molecule.

The proton Nuclear Magnetic Resonance (*H NMR) spectrum provides information about the
different types of protons and their neighboring environments.

Chemical Shift (8)

Multiplicity Integration Assignment
(ppm)
~5.5-6.0 brs 1H N-H
~3.1 t 2H -NH-CH2-CH2CHs
~2.1 q 2H -CO-CH2-CHs
~1.5 sextet 2H -NH-CH2-CH2-CHs
~1.1 t 3H -CO-CH2-CHs
~0.9 t 3H -NH-CH2CHz-CHs
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Note: Chemical shifts are approximate and can vary depending on the solvent and
concentration.

The carbon-13 Nuclear Magnetic Resonance (*3C NMR) spectrum indicates the number of
unique carbon environments in the molecule.

Chemical Shift (8) (ppm) Assighment

~174 C=0 (Amide carbonyl)
~41 -NH-CH2-CH2CHs
~30 -CO-CH2-CHs

~23 -NH-CH2-CH2-CHs
~11 -NH-CH2CH2-CHs
~10 -CO-CH2-CHs

Note: Chemical shifts are approximate and can vary depending on the solvent.

The Infrared (IR) spectrum reveals the presence of specific functional groups based on their
vibrational frequencies.

Wavenumber (cm—?) Intensity Assignment

~3300 Strong, Broad N-H stretch

~2960, 2870 Strong C-H stretch (aliphatic)
~1640 Strong C=0 stretch (Amide | band)
~1550 Strong N-H bend (Amide Il band)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule.
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m/z Relative Intensity Possible Fragment lon

115 Moderate [M]* (Molecular ion)

86 Strong [M - CzHs]* or [M - CHz2NH]*

72 Strong [M - CaH]* or
[CH3CH2CONH2]*

57 Strong [CH3CH2CQ]*

44 Base Peak [CONH2]*

29 Strong [CH3CHz]*

Experimental Workflow and Logic

The synthesis of N-propylpropanamide can be visualized as a straightforward workflow, from
starting materials to the final purified product.
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Reaction

Workup & Purification Final Product

S | Reacion Mixure | | Liguid-Liquid | ©9enic Laver [ Drying over Fivation Solvent Removal | Crude Product  [Fyacuum | | purified Product Nebronyibronanamide
i (Rotary Evaporation) | Distilation propylprop:

Extraction | MgSO4

. —*
n-Propylamine

Base (e.g., NaOH)

Click to download full resolution via product page

Caption: Synthesis workflow for N-propylpropanamide via the Schotten-Baumann reaction.
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This technical guide provides essential information for the successful synthesis and thorough
characterization of N-propylpropanamide, serving as a valuable resource for professionals in
chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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